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Compound of Interest

Compound Name: Terbuthylazine-d5

Cat. No.: B1409489

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Terbuthylazine-d5, a deuterated isotopologue of the triazine herbicide
Terbuthylazine. Adherence to these procedures is critical to ensure the safety of laboratory
personnel and the integrity of experimental outcomes.

Hazard Identification and Quantitative Data

Terbuthylazine is classified as harmful if swallowed and may cause damage to organs through
prolonged or repeated exposure.[1][2] It is also very toxic to aquatic life with long-lasting
effects.[1][2] While Terbuthylazine-d5 is a stable, non-radioactive isotope, it should be handled
with the same precautions as its non-deuterated counterpart.
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Hazard Classification

Description

Quantitative Data (for non-
deuterated Terbuthylazine)

Acute Oral Toxicity

Harmful if swallowed.[1][2]

LD50 (rat, oral): 1590 mg/kg[1]

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
through prolonged or repeated
exposure.[1][2]

Category 2[1][2]

Acute Dermal Toxicity

LD50 (rat, dermal): > 2,000
mg/kg[1]

Acute Inhalation Toxicity

LC50 (rat, inhalation): > 5.3
mg/L[1]

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects.[1][2]

LC50 (Rainbow trout, 96 hr):
2.2 mg/L[3]

Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is the primary defense against chemical exposure.[4][5]
The following PPE is mandatory when handling Terbuthylazine-d5.
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Protection Type

Recommended PPE

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[4][6]

Protects against splashes and
potential dust particles that can

cause serious eye irritation.[4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[4][6][7]

Prevents skin contact, which
may cause irritation or toxic
effects.[4] Do not use leather

or fabric gloves.[6]

Body Protection

A lab coat or chemical-

resistant suit.[4][8]

Provides a barrier against
accidental spills and
contamination of personal
clothing.[4]

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

Necessary when working with
the solid form, in poorly
ventilated areas, or when
engineering controls are
insufficient to minimize

inhalation exposure.[4]

Footwear

Closed-toe, chemical-resistant
boots.[6][9]

Protects feet from spills. Pant
legs should be worn over
boots.[9]

Operational Plan for Safe Handling

A systematic approach is crucial for minimizing risks. This step-by-step protocol outlines the

safe handling of Terbuthylazine-d5 from preparation to post-procedure cleanup.

Step 1: Pre-Handling Checks

+ Review Documentation: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for Terbuthylazine.[10]

« Verify Engineering Controls: Ensure that the laboratory chemical hood is functioning

correctly.[10] All work with Terbuthylazine-d5, especially when handling the solid, should be
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conducted within a hood to minimize inhalation exposure.[10]

 Inspect PPE: Check all personal protective equipment for any signs of damage or wear
before use.[11]

» Prepare Workspace: Ensure the work area is clean, uncluttered, and that all necessary
equipment (e.g., spatulas, weighing paper, labeled containers) is readily available.[11]

Step 2: Handling Procedures

e Don PPE: Put on all required PPE as outlined in the table above.

» Weighing: When weighing the solid compound, use a balance inside a fume hood or a
ventilated balance enclosure to minimize dust dispersion.[4] Avoid generating dust.[4]

o Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Container Integrity: Use compatible, clearly labeled containers for storage and transport.[4]
To maintain isotopic integrity, especially for long-term storage, use tightly sealed amber vials
to protect from moisture and light.[12][13]

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[11][14] Wash hands
thoroughly after handling the chemical, before breaks, and at the end of the workday.[11][14]

Step 3: Post-Handling and Cleanup

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
cleaning agent.

o Waste Segregation: All disposable materials that have come into contact with
Terbuthylazine-d5 (e.g., gloves, weighing paper, pipette tips) must be treated as hazardous
waste.

 PPE Removal: Remove PPE in a manner that avoids contaminating yourself. Wash the
outside of gloves before removing them.[6] Wash hands and any exposed skin immediately
after removing PPE.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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